Cas no 2109516-33-6 (8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid)

8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid structure
2109516-33-6 structure
Product Name:8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid
CAS No:2109516-33-6
MF:C15H19NO4
MW:277.3156645298
CID:4786977
PubChem ID:124249432
Update Time:2023-11-25

8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1s,2R,3r,8S)-4-(((tert-butoxycarbonyl)amino)methyl)cubane-1-carboxylic acid
    • 8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid
    • Inchi: 1S/C15H19NO4/c1-13(2,3)20-12(19)16-4-14-5-8-6(14)10-7(14)9(5)15(8,10)11(17)18/h5-10H,4H2,1-3H3,(H,16,19)(H,17,18)
    • InChI Key: VYJBNPBOLKYHKL-UHFFFAOYSA-N
    • SMILES: OC(C12C3C4C1C1C2C3C14CNC(=O)OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 515
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.6

8-({(tert-butoxy)carbonylamino}methyl)cubane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR312526-250mg
(1S,2R,3R,8S)-4-(((tert-Butoxycarbonyl)amino)methyl)cubane-1-carboxylic acid
2109516-33-6 95%
250mg
£1178.00 2023-09-02
Apollo Scientific
OR312526-1g
(1S,2R,3R,8S)-4-(((tert-Butoxycarbonyl)amino)methyl)cubane-1-carboxylic acid
2109516-33-6 95%
1g
£3100.00 2023-09-02
Enamine
EN300-1081961-1mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
1mg
$172.0 2022-02-28
Enamine
EN300-1081961-2mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
2mg
$177.0 2022-02-28
Enamine
EN300-1081961-5mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
5mg
$196.0 2022-02-28
Enamine
EN300-1081961-10mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
10mg
$254.0 2022-02-28
Enamine
EN300-1081961-20mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
20mg
$356.0 2022-02-28
Enamine
EN300-1081961-25mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
25mg
$390.0 2022-02-28
Enamine
EN300-1081961-50mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
50mg
$566.0 2022-02-28
Enamine
EN300-1081961-100mg
8-({[(tert-butoxy)carbonyl]amino}methyl)cubane-1-carboxylic acid
2109516-33-6 95.0%
100mg
$740.0 2022-02-28

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